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For Researchers, Scientists, and Drug Development Professionals

Introduction
Carnallite, a hydrated potassium magnesium chloride (KMgCl₃·6H₂O), is a crucial raw material

for the production of metallic magnesium and potassium-based fertilizers. While naturally

occurring deposits are a primary source, the synthesis of artificial carnallite offers a controlled

and potentially more sustainable alternative, particularly when utilizing industrial byproducts.

This document provides detailed application notes and experimental protocols for the synthesis

of artificial carnallite for industrial use, targeting researchers and professionals in materials

science and chemical engineering.

Industrial Applications and Quality Specifications
The primary industrial applications of synthetic carnallite are as a feedstock for the electrolytic

production of magnesium and as a component in agricultural fertilizers. The required purity and

composition of the synthetic carnallite vary depending on the intended application.

For magnesium electrolysis, the feedstock must be substantially free of impurities that can

interfere with the electrolytic process and contaminate the final magnesium product. Key

specifications include:

High Carnallite Content: Typically, a carnallite (KMgCl₃·6H₂O) content of 90-92% is desired.
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Controlled Sodium Chloride: A sodium chloride (NaCl) content of 6-8% is often acceptable

and can be beneficial for the electrolyte's properties.[1]

Low Levels of Impurities: The material must be completely free of heavy metals, boron,

sulfates, and other insoluble constituents.[1]

For fertilizer production, the key metrics are the potassium (as K₂O) and magnesium (as MgO)

content. The presence of other salts like NaCl may be acceptable depending on the specific

fertilizer formulation and target crops.

Synthesis Methodologies
Several methods have been developed for the synthesis of artificial carnallite. The choice of

method depends on factors such as the desired purity, crystal size, and the availability of raw

materials. The following sections detail the protocols for three prominent synthesis methods.

Method 1: High-Temperature Synthesis from Spent
Magnesium Electrolyte
This method utilizes the waste product from magnesium electrolysis, which is rich in potassium

and magnesium chlorides, providing a cost-effective and environmentally beneficial route to

synthetic carnallite.

Experimental Protocol
Precursor Preparation:

Obtain a concentrated magnesium chloride solution (290–400 g/L).[2] This can be

prepared by dissolving magnesium chloride hexahydrate in deionized water or by

concentrating a more dilute brine.

Obtain solid spent electrolyte from magnesium electrolysis cells. The particle size of the

spent electrolyte should be less than 0.315 mm.[2][3]

Reaction Setup:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://patents.google.com/patent/DE10304315A1/en
https://patents.google.com/patent/DE10304315A1/en
https://www.benchchem.com/product/b072600?utm_src=pdf-body
https://www.benchchem.com/product/b072600?utm_src=pdf-body
https://www.researchgate.net/publication/257913960_New_process_of_synthetic_carnallite_production
https://www.researchgate.net/publication/257913960_New_process_of_synthetic_carnallite_production
https://patents.google.com/patent/RU2473467C1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Heat the concentrated magnesium chloride solution and the powdered spent electrolyte

separately to 110–120°C.[2]

In a heated reactor equipped with a stirrer, mix the pre-heated magnesium chloride

solution and spent electrolyte. The mass ratio of potassium chloride to magnesium

chloride in the mixture should be maintained between 0.78 and 0.83.[3] This corresponds

to approximately 105% of the stoichiometric amount of spent electrolyte.[2]

Synthesis and Crystallization:

Continuously stir the mixture while maintaining the temperature at 100–130°C.[2]

Allow the spent electrolyte to dissolve completely in the magnesium chloride solution.

Evaporate the reaction mixture with continuous agitation.

Continue heating and stirring until the water of crystallization in the resulting carnallite is

between 2 and 6 moles per mole of KMgCl₃.[3]

Product Recovery and Drying:

The resulting solid product is synthetic carnallite.

The material can be further dried if required for the specific application.

Quantitative Data
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Parameter Value Reference

MgCl₂ Solution Concentration 290–400 g/L [2]

Spent Electrolyte Particle Size < 0.315 mm [2][3]

Reaction Temperature 100–130°C [2]

KCl to MgCl₂ Mass Ratio 0.78–0.83 [3]

Spent Electrolyte Consumption 105% of stoichiometric [2]

Final Water of Crystallization 2-6 moles [3]

Example Product Composition

MgCl₂ 30.7 wt% [3]

KCl 24.7 wt% [3]

NaCl 8.1 wt% [3]

H₂O 35.9 wt% [3]

Impurities 0.5 wt% [3]

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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